Cas no 8015-73-4 (Ethyl 2-chloro-2-(2-chlorophenyl)acetate)

• Product Name: Ethyl 2-chloro-2-(2-chlorophenyl)acetate
• CAS No: 8015-73-4
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 48041
• Update Time: 2025-07-29

Ethyl 2-chloro-2-(2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Basil oil
• Basil sweet absolute
• BASIL
• Basil extract, linalol type
• Basil essential oil
• Ethyl 2-chloro-2-(2-chlorophenyl)acetate
• Ethyl -chloro-2-chlorophenylacetate
• chloro-(2-chloro-phenyl)-acetic acid ethyl ester
• ETHYL ?-CHLORO-2-CHLOROPHENYLACETATE
• AMY32482
• Ethyl chloro(2-chlorophenyl)acetate
• ethyl a-chloro-2-chlorophenylacetate
• 2508AC
• CL8808
• ethyl chloro(2-chlorophenyl)-acetate
• ethyl alpha-chloro-2-chlorophenylacetate
• Basil oil french
• oilofbasil
• Oils,basil
• BASIL OIL COMORIC TYPE FCC
• Basiloil:Comoresand/orsweet
• BasilicOil/Ocinumbasilicumoil
• Basiloil(estragole)

• MDL： MFCD00217166
• Inchi： 1S/C10H10Cl2O2/c1-2-14-10(13)9(12)7-5-3-4-6-8(7)11/h3-6,9H,2H2,1H3
• InChI Key： NXKKNHRMRKOKRR-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)C1C=CC=CC=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Pale yellow clear liquid. It has a lilac like aroma, spicy taste, and a tingling sensation. After being placed in the air or stored for a long time, it gradually turns brown and thickens.
• Density: 0.961 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 215 °C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.515
• FEMA: 2119
• Vapor Pressure: No data available

Ethyl 2-chloro-2-(2-chlorophenyl)acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 22-52/53
• Safety Instruction： 61
• RTECS：CR3325000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-chloro-2-(2-chlorophenyl)acetate

Ethyl 2-chloro-2-(2-chlorophenyl)acetate (CAS No. 8015-73-4): A Comprehensive Overview

Ethyl 2-chloro-2-(2-chlorophenyl)acetate, identified by its CAS number 8015-73-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The compound's unique structural features, characterized by the presence of two chlorine atoms and a phenyl group, make it a valuable intermediate in various chemical transformations.

The molecular structure of Ethyl 2-chloro-2-(2-chlorophenyl)acetate consists of an ethyl ester group attached to a chiral center, which is flanked by two chlorine atoms and a chlorophenyl moiety. This configuration imparts distinct reactivity, making it a useful building block for more complex molecules. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to explore various modifications and functionalizations.

In recent years, there has been growing interest in the applications of Ethyl 2-chloro-2-(2-chlorophenyl)acetate in the pharmaceutical industry. Its structural motif is reminiscent of several bioactive molecules, suggesting potential utility in drug discovery. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chlorine atoms enhance electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex pharmacophores.

One of the most compelling aspects of Ethyl 2-chloro-2-(2-chlorophenyl)acetate is its role in asymmetric synthesis. The chiral center within the molecule allows for the preparation of enantiomerically pure compounds, which are often essential for achieving optimal biological activity. Researchers have leveraged this property to develop novel catalysts and methodologies that improve the efficiency of enantioselective reactions. Such advancements are crucial for producing enantiomerically enriched drugs with enhanced therapeutic profiles.

The compound's significance extends beyond pharmaceuticals into materials science and agrochemicals. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing polymers and specialty chemicals. In agrochemical research, derivatives of Ethyl 2-chloro-2-(2-chlorophenyl)acetate have been explored as potential intermediates for herbicides and pesticides, contributing to the development of more effective crop protection agents.

Recent studies have also highlighted the compound's role in medicinal chemistry innovation. Researchers have employed computational modeling techniques to predict how modifications to the structure of Ethyl 2-chloro-2-(2-chlorophenyl)acetate could enhance its biological activity. These studies suggest that subtle changes in the electron density distribution or steric environment can significantly impact binding affinity to biological targets. Such insights are instrumental in designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of Ethyl 2-chloro-2-(2-chlorophenyl)acetate itself is a testament to the ingenuity of modern organic chemistry. Multiple synthetic routes have been developed, each offering distinct advantages in terms of yield, purity, and scalability. Advances in green chemistry principles have also led to the exploration of environmentally friendly synthetic pathways, reducing waste and minimizing hazardous byproducts.

In conclusion, Ethyl 2-chloro-2-(2-chlorophenyl)acetate (CAS No. 8015-73-4) represents a cornerstone compound in synthetic and pharmaceutical chemistry. Its unique structural features and versatile reactivity make it indispensable for researchers across multiple disciplines. As our understanding of molecular interactions continues to evolve, the potential applications of this compound are likely to expand further, driving innovation in drug discovery and materials science.